Cas no 851095-95-9 (N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 851095-95-9
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6305427
• PubChem ID: 4605693
• Update Time: 2025-10-28

N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-(5-tetralin-6-yl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• SR-01000007629-1
• SR-01000007629
• N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• F0608-0650
• N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• AB00669140-01
• AKOS024586725
• N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 851095-95-9

• Inchi： 1S/C17H17N3O4/c21-15(14-10-22-7-8-23-14)18-17-20-19-16(24-17)13-6-5-11-3-1-2-4-12(11)9-13/h5-6,9-10H,1-4,7-8H2,(H,18,20,21)
• InChI Key： ROQZCSSMTUPZEX-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC2=C(C=1)CCCC2)NC(C1=COCCO1)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

Comprehensive Overview of N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 851095-95-9)

The compound N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 851095-95-9) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a tetrahydronaphthalene moiety, an oxadiazole ring, and a dihydrodioxine carboxamide group makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide has surged due to their versatility in pharmaceutical development. The oxadiazole scaffold, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design. This has led to increased searches for "oxadiazole derivatives in drug discovery" and "tetrahydronaphthalene-based therapeutics," reflecting the growing curiosity among scientists and industry professionals.

The synthesis of CAS No. 851095-95-9 involves multi-step organic reactions, including cyclization and amidation processes, which are critical for achieving high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its structural integrity. Given the rising interest in "green chemistry" and "sustainable synthesis," researchers are also exploring eco-friendly methods to produce this compound, minimizing hazardous byproducts.

One of the most discussed topics in relation to N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide is its potential role in addressing neurodegenerative disorders. Preclinical studies suggest that its unique structure may interact with key enzymes or receptors involved in neuroprotection. This aligns with the increasing public focus on "neurodegenerative disease treatments" and "small molecule therapeutics for brain health," making it a hot topic in both academic and pharmaceutical circles.

Another area of exploration is the compound's applicability in oncology. Early-stage research indicates that derivatives of CAS No. 851095-95-9 could inhibit specific protein kinases, which are often overactive in cancer cells. This has sparked searches for "kinase inhibitors in cancer therapy" and "oxadiazole-based anticancer agents." While further validation is needed, these findings highlight the compound's potential as a scaffold for developing targeted therapies.

From a commercial perspective, N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as synthesis complexity and demand from academic institutions. For those searching "where to buy CAS 851095-95-9" or "custom synthesis of oxadiazole derivatives," it is advisable to verify supplier credentials and request certificates of analysis.

In conclusion, CAS No. 851095-95-9 represents a fascinating example of modern heterocyclic chemistry with broad implications for drug development. Its structural features and biological potential make it a subject of ongoing research, particularly in areas like neurodegeneration and oncology. As scientific inquiries continue to evolve, this compound is likely to remain a key player in the search for innovative therapeutic solutions.